Cas no 1361870-33-8 (2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl)

• Product Name: 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl
• CAS No: 1361870-33-8
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4993824
• Update Time: 2025-10-31

2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-9-3-1-2-8(12(9)14)7-4-5-11(16(17)18)10(15)6-7/h1-6H
• InChI Key： KQMLOUFIAOVSTN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=C(C=1)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Additional information on 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl

Professional Introduction to 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361870-33-8)

2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361870-33-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core structure modified with chloro, fluoro, and nitro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-value molecules.

The biphenyl scaffold is a privileged structure in medicinal chemistry due to its ability to enhance molecular stability and bioavailability. In the case of 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl, the introduction of electron-withdrawing groups such as chloro and nitro at specific positions on the biphenyl ring imparts distinct electronic and steric properties. These modifications are strategically designed to influence the compound's reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The fluoro substituent at the 3'-position plays a crucial role in modulating the compound's pharmacokinetic profile. Fluorine atoms are known to enhance metabolic stability and binding affinity, making them indispensable in drug design. The nitro group at the 4'-position further contributes to the compound's reactivity, allowing for further functionalization through reduction or diazotization reactions.

In the context of pharmaceutical development, 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it a versatile building block for constructing more complex molecules with potential applications in oncology, inflammation, and infectious diseases. The chloro and fluoro substituents provide handles for further derivatization, enabling chemists to fine-tune the properties of their target compounds.

One of the most compelling aspects of this compound is its role in the development of next-generation agrochemicals. The biphenyl core is a common motif in pesticides and herbicides due to its ability to interact effectively with biological targets in plants and pests. By incorporating electron-withdrawing groups like chloro and nitro, researchers can enhance the compound's bioactivity and environmental persistence. The fluoro substituent further improves its resistance to degradation, ensuring prolonged efficacy in agricultural applications.

The synthesis of 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with high yield and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical manufacturing.

From a regulatory perspective, the production and handling of 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl must adhere to rigorous safety standards. While it is not classified as a hazardous material under current regulations, proper handling procedures are necessary to minimize exposure risks. Researchers working with this compound should utilize appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe laboratory practices.

The growing interest in fluorinated compounds has led to increased research into their applications beyond pharmaceuticals. In materials science, for example, fluorinated biphenyl derivatives are being explored for their potential use in liquid crystals and organic electronics. The unique electronic properties imparted by fluorine substitution make these compounds attractive candidates for advanced technological applications.

Future research directions for 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl may include exploring its role as a precursor for more complex drug candidates or developing novel synthetic routes that improve efficiency and sustainability. The integration of green chemistry principles into its synthesis could help reduce environmental impact while maintaining high yields and purity standards.

In conclusion, 2,3-Dichloro-3'-fluoro-4'-nitro-biphenyl (CAS No. 1361870-33-8) is a multifaceted compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapeutic agents and sustainable agricultural solutions.